Cas no 129-67-9 (Demethylcantharidate disodium)

• Product Name: Demethylcantharidate disodium
• CAS No: 129-67-9
• MF: C₈H₈Na₂O₅
• MW: 230.125664710999
• CID: 134811
• Update Time: 2026-05-14

Demethylcantharidate disodium Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, sodium salt (1:2)
• disodium,7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylate
• disodium 3,6-epoxycyclohexane-1,2-dicarboxylate
• disodium 7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylate
• Demethylcantharidate disodium

• Inchi： InChI=1S/C8H10O5.2Na/c9-7(10)5-3-1-2-4(13-3)6(5)8(11)12;;/h3-6H,1-2H2,(H,9,10)(H,11,12);;/q;2*+1/p-2
• InChI Key： XRHVZWWRFMCBAZ-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].O=C(C1C2CCC(O2)C1C([O-])=O)[O-]

Computed Properties

• Exact Mass: 230.017
• Monoisotopic Mass: 230.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5A^2

Experimental Properties

• Boiling Point: 447.8°C at 760 mmHg
• Flash Point: 190.5°C